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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Ethyl behenate (CAS No. 5908-87-2), a long-chain fatty acid ester. Understanding these

properties is crucial for its application in various fields, including pharmaceuticals, cosmetics,

and material science, where it may function as an excipient, emollient, or lubricant. This

document presents quantitative data, detailed experimental protocols for property

determination, and a workflow diagram for physical property analysis.

Core Physical and Chemical Properties
Ethyl behenate, also known as ethyl docosanoate, is the ester formed from the condensation

of behenic acid and ethanol.[1][2] Its long hydrocarbon chain imparts a nonpolar, waxy

character.

Table 1: Summary of Physical Properties of Ethyl Behenate
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Property Value Source(s)

Molecular Formula C24H48O2 [1][3][4]

Molecular Weight 368.6 g/mol , 368.64 g/mol [1][3][4]

Appearance
Clear, colorless to pale yellow

liquid; White to Off-White Solid
[1][3]

Melting Point 28–32°C, 47-49°C, 50°C [1][3][5][6]

Boiling Point
398.93°C (rough estimate),

240-242°C @ 10 Torr
[1][2][5]

Density
0.855 g/cm³, 0.8789 g/cm³

(rough estimate)
[1][3][5]

Refractive Index
1.434 – 1.438 (at 25°C),

1.4300 (estimate)
[1][3]

Solubility in Water Insoluble [3]

Solubility in Organic Solvents

Soluble in alcohols, ethers,

and other organic solvents.

Sparingly soluble in chloroform

and slightly soluble in ethyl

acetate and methanol.

[1][3][5]

Experimental Protocols for Determination of
Physical Properties
The following sections detail standardized laboratory procedures for measuring the key

physical properties of a solid or liquid organic compound like Ethyl behenate.

Determination of Melting Point (Capillary Method)
The melting point is a critical indicator of a compound's purity.[7][8] Pure crystalline solids

exhibit a sharp melting point range, typically within 0.5-1.0°C.[7]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7][8][9]

Capillary tubes (sealed at one end)[7][9]

Thermometer[9][10]

Mortar and pestle or spatula[9][10]

Procedure:

Sample Preparation: Ensure the Ethyl behenate sample is dry and finely powdered.[11] If

necessary, grind the sample gently using a mortar and pestle.[9]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the solid. Tap the sealed end of the tube on a hard surface to

pack the solid down to a height of about 3 mm.[9][10]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[9] If using a Thiele tube, attach the capillary to a thermometer using a rubber

band and immerse it in the oil bath.[8][10]

Heating and Observation:

For an unknown sample, a rapid initial heating can be performed to determine an

approximate melting range.[7]

For a precise measurement, heat the sample slowly, at a rate of about 1-2°C per minute,

as the temperature approaches the expected melting point.[7]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the entire solid has turned into a clear

liquid (the completion of melting). This range is the melting point of the sample.[7]

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

Thiele tube or a beaker for an oil bath[12]

Small test tube (fusion tube)[12]

Capillary tube (sealed at one end)[12]

Thermometer[12]

Heating source (e.g., Bunsen burner or hot plate)[12][14]

Procedure:

Sample Preparation: Place a few milliliters of liquid Ethyl behenate into the small test tube.

[14]

Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the

liquid in the test tube.[12]

Apparatus Setup: Attach the test tube to the thermometer and immerse them in the oil bath

within the Thiele tube or beaker.[12][14]

Heating: Gently heat the oil bath.[12] As the temperature rises, air trapped in the capillary

tube will expand and exit as a stream of bubbles.[15]

Observation and Data Recording: Continue heating until a rapid and continuous stream of

bubbles emerges from the capillary tube. At this point, remove the heat source. The liquid will

begin to cool. The temperature at which the bubbling stops and the liquid is drawn up into the

capillary tube is the boiling point of the sample.[12]

Determination of Density (Displacement Method)
Density is the ratio of a substance's mass to its volume.[16] For a solid like Ethyl behenate (at

room temperature, it can be a solid), the volume can be determined by liquid displacement.

Apparatus:
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Analytical balance[16]

Measuring cylinder[16][17]

A liquid in which Ethyl behenate is insoluble (e.g., water)

Procedure:

Mass Measurement: Weigh a sample of Ethyl behenate using an analytical balance and

record its mass.[18]

Initial Volume Measurement: Partially fill a measuring cylinder with the chosen liquid and

record the initial volume (V1).[17]

Volume Displacement: Carefully immerse the weighed sample of Ethyl behenate into the

liquid in the measuring cylinder, ensuring it is fully submerged and no liquid splashes out.[17]

Final Volume Measurement: Record the new volume of the liquid in the measuring cylinder

(V2).[17]

Calculation: The volume of the Ethyl behenate sample is the difference between the final

and initial volumes (V = V2 - V1).[17] The density is then calculated using the formula:

Density = Mass / Volume.[16]

Determination of Solubility (Shake-Flask Method)
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[19]

Apparatus:

Vials or test tubes with secure caps[20][21]

Thermostatic shaker bath[22]

Analytical balance[19]

Spatula and weighing paper[19][22]
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Pipettes and volumetric flasks[22]

Filtration apparatus

Procedure:

Preparation of a Supersaturated Solution: Add an excess amount of Ethyl behenate to a

known volume of the desired solvent (e.g., ethanol, chloroform) in a vial.[22]

Equilibration: Seal the vial and place it in a thermostatic shaker bath set to a constant

temperature. Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure that

equilibrium is reached between the undissolved solid and the saturated solution.[22][23]

Phase Separation: After equilibration, allow the mixture to stand undisturbed at the same

temperature until the excess solid has settled.

Sample Analysis: Carefully extract a known volume of the clear, supernatant (saturated)

solution. This can be done by filtration or careful decantation.

Quantification: Determine the concentration of Ethyl behenate in the extracted solution. A

common method is gravimetric analysis, where the solvent from a known volume of the

filtrate is evaporated, and the remaining solid solute is weighed.[22]

Calculation: Calculate the solubility, typically expressed in units such as g/100 mL or mg/mL.

[21][22]

Workflow and Logic Diagrams
The following diagrams illustrate the logical progression of experiments for characterizing the

physical properties of a chemical substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/solubility_of_methyl_behenate_in_organic_solvents.pdf
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/pdf/solubility_of_methyl_behenate_in_organic_solvents.pdf
https://www.benchchem.com/pdf/solubility_of_methyl_behenate_in_organic_solvents.pdf
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b153467?utm_src=pdf-body
https://www.benchchem.com/pdf/solubility_of_methyl_behenate_in_organic_solvents.pdf
https://webs.anokaramsey.edu/chemistry/Chem1062/Labs/Solubility/Solubility%20Curves-S13.pdf
https://www.benchchem.com/pdf/solubility_of_methyl_behenate_in_organic_solvents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Initial Characterization

Phase 2: Quantitative Physical Property Measurement

Phase 3: Data Analysis & Reporting

Sample Acquisition

Visual Inspection

Observe

Purity Assessment

Initial Check

Melting Point Det.

Thermal Prop.

Boiling Point Det.

Thermal Prop.

Density Det.

Bulk Prop.

Solubility Det.

Solution Prop.

Data Compilation

Technical Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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